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Compound of Interest |

Compound Name: GAP-134 Hydrochloride
Cat. No.: B8209704
Get Quote

As a highly potent, selective, and orally active gap-junction modifier, GAP-134 Hydrochloride
(Danegaptide hydrochloride, CAS: 943133-81-1) is a critical asset in cardiovascular and
ischemia/reperfusion research[1]. It functions by modulating Connexin 43 (Cx43) to maintain
intercellular coupling during cellular stress, thereby preventing arrhythmias and reducing
myocardial infarct size[2].

Because it is a biologically active small molecule (MW: 327.76 g/mol )[1], stringent laboratory
safety, handling, and disposal protocols must be established. This guide provides a causality-
driven framework to protect researchers and ensure experimental integrity.

Hazard Assessment & Causality-Driven PPE
Selection

GAP-134 Hydrochloride is supplied as a lyophilized powder. The primary operational hazards
are aerosolization (leading to unintended inhalation) and dermal absorption (facilitated by
organic solvents). Standard laboratory PPE is insufficient without understanding the
mechanistic risks involved.
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e The Causality of Respiratory Protection: Lyophilized powders are highly susceptible to static
charge and ambient air currents. Inhalation of GAP-134 can lead to unintended systemic
absorption across the mucosal barrier, potentially altering baseline cardiovascular
parameters.

e The Causality of Dermal Protection: The recommended reconstitution solvent is Dimethyl
Sulfoxide (DMSO)[1]. DMSO is a potent penetration enhancer. If GAP-134 is dissolved in
DMSO and contacts the skin, the solvent will rapidly transport the active compound across
the dermal barrier and into the bloodstream.

Table 1: Required Personal Protective Equipment (PPE)
Matrix
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Protective Gear

Specification

Causality & Justification

Hand Protection

Double-layered Nitrile Gloves

(= 0.11 mm thickness)

DMSO rapidly degrades
certain polymers. Double-
gloving ensures that if the
outer glove is compromised,
the inner glove prevents rapid
dermal absorption of the drug-

solvent mixture.

Eye Protection

ANSI Z87.1 or EN166 certified
Safety Goggles

Prevents mucosal exposure to
aerosolized powder or
accidental micro-splashes
during the reconstitution and

vortexing phases.

Body Protection

Anti-static Laboratory Coat
(fully buttoned)

The fine powder form is
susceptible to static cling. An
anti-static coat prevents the
compound from adhering to
the researcher's body,

reducing dispersion.

Respiratory

N95/P2 Respirator (if handled
outside a BSC)

Mitigates the risk of inhaling
aerosolized particles. Handling
within a Class Il Biological
Safety Cabinet (BSC) or Fume

Hood is strongly preferred.

Operational Workflow: Safe Handling &

Reconstitution

To maintain self-validating experimental integrity, every step of the reconstitution process must
be controlled. GAP-134 Hydrochloride has a maximum solubility of = 55 mg/mL in DMSO[1].

Table 2: Reconstitution Matrix for GAP-134
Hydrochloride (MW: 327.76 g/mol )
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Required Volume of

Target Concentration Mass of GAP-134 HCI Anhydrous DMSO
10 mM 1mg 305.1 pL
10 mM 5 mg 1.525 mL
10 mM 10 mg 3.051 mL
50 mM 5 mg 305.1 pL

Step-by-Step Reconstitution Methodology

o Preparation: Decontaminate the workspace. Ensure the Fume Hood or Class Il BSC is fully
operational to maintain a negative pressure environment.

o PPE Donning: Put on the anti-static lab coat, safety goggles, and double nitrile gloves.

o Weighing: Use an anti-static micro-spatula. Weigh the powder directly into the final storage
vial if possible to minimize transfer loss and reduce aerosolization risks.

o Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO (see Table 2)
directly to the vial.

o Dissolution & Validation Check: Vortex gently. Self-Validating Step: Hold the vial against a
light background. The solution must be completely clear. If particulates remain, sonicate in 1-
minute intervals. Incomplete dissolution will skew downstream molarity calculations.

 Sterile Filtration: Pass the solution through a 0.22 um Hydrophilic PTFE syringe filter.
Causality: DMSO is a highly aggressive organic solvent that will dissolve standard Cellulose
Acetate (CA) or Polyethersulfone (PES) filters, contaminating your sample with polymers.
PTFE ensures chemical compatibility.

» Aliquoting & Storage: Divide the stock into single-use aliquots to prevent degradation from
freeze-thaw cycles. Store at -20°C for short-term use, or -80°C for long-term stability.
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1. Don PPE

(Nitrile, Coat, Goggles)

2. Transfer GAP-134
to Class Il BSC / Fume Hood

l

3. Weigh Powder
(Anti-static Spatula)

:

4. Reconstitute in DMSO
(e.g., 10 mM Stock)

:

5. Sterile Filter
(0.22 um PTFE)

6. Aliquot & Store

(-20°C to -80°C)

Click to download full resolution via product page

Step-by-step operational workflow for the safe handling and reconstitution of GAP-134
Hydrochloride.

Mechanism of Action & Scientific Context

Understanding the mechanism of GAP-134 ensures researchers respect its biological potency.
GAP-134 binds to the cytoplasmic tail of Connexin 43 (Cx43)[2]. Under normal physiological
conditions, it has minimal effect. However, during cellular stress (such as
ischemia/reperfusion), it prevents the pathological uncoupling of gap junctions[3]. This "Good
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Samaritan effect” maintains intercellular communication, thereby preventing the spread of
myocardial injury and suppressing arrhythmogenesis[3].

Cellular Stress GAP-134 Hydrochloride

(Ischemia/Reperfusion) (Danegaptide)
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GAP-134 mechanism of action: Modulating Cx43 to maintain gap junction coupling under
stress.

Spill Response & Waste Disposal Plan

Because GAP-134 is a targeted cardiovascular therapeutic agent, all spills and waste must be
managed as hazardous chemical waste[4].

+ Powder Spills:Do not sweep. Sweeping generates aerosols. Cover the powder with damp
absorbent paper, wipe up gently, and place in a sealed, labeled hazardous waste container.

¢ Liquid Spills (in DMSO): Cover with chemical spill pads. Clean the area with a solvent like
isopropanol to lift the DMSO, followed by standard soap and water to remove residual
traces.
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» Disposal Causality: Why high-temperature incineration? Standard wastewater treatment
facilities cannot neutralize small-molecule targeted therapeutics, risking environmental
exposure. High-temperature incineration breaks the covalent bonds of the C14H18CIN304
structure, ensuring complete destruction. Never flush GAP-134 down the sink. All
contaminated PPE, pipette tips, and vials must be routed to a certified chemical waste
contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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